Cas no 1353867-79-4 (Sulfanitran 13C6 (sulfanilamide ring 13C6))

Sulfanitran 13C6 (sulfanilamide ring 13C6) is a stable isotope-labeled analog of sulfanilamide, where six carbon atoms in the aromatic ring are replaced with 13C isotopes. This compound is primarily used as an internal standard in mass spectrometry-based analytical methods, ensuring high accuracy and precision in quantitative analyses. The 13C6 labeling minimizes isotopic interference, improving signal resolution and reproducibility in LC-MS/MS applications. Its structural integrity and isotopic purity make it particularly valuable for pharmacokinetic studies, residue monitoring, and environmental analysis involving sulfonamide compounds. The product is synthesized under stringent quality controls to guarantee consistent performance in trace-level detection workflows.

Sulfanitran 13C6 (sulfanilamide ring 13C6) structure

1353867-79-4 structure

Product Name:Sulfanitran 13C6 (sulfanilamide ring 13C6)

CAS No:1353867-79-4

MF:C₁₄H₁₃N₃O₅S

MW:341.291050672531

CID:1068939

PubChem ID:329755147

Update Time:2025-10-24

Sulfanitran 13C6 (sulfanilamide ring 13C6) Chemical and Physical Properties

Names and Identifiers

- Sulfanitran-13C6
- Sulfanitran-(sulfanilamide ring-13C6)
- N-[4-(4-Nitrophenylsulfamoyl)phenyl-13C6]acetamide
- N4-Acetyl-N1-(4-nitrophenyl)sulfanilamide-13C6
- Sulfanitran 13C6 (sulfanilamide ring 13C6)
- DivK1c_000830
- N(sup4)-Acetyl-N(sup1)-(4-nitrophenyl)sulfanilamide
- DB11463
- Sulfanitranum
- N4-Acetyl-N1-(4-nitrophenyl)sulfanilamide
- BS-14665
- SR-05000001857-3
- Acetanilide, 4'-[(p-nitrophenyl)sulfamoyl]-
- N-[4-[(4-nitrophenyl)sulfamoyl]phenyl]acetamide
- SBI-0052913.P002
- NCGC00095045-02
- Q27195401
- 1353867-79-4
- SULFANITRAN [MART.]
- NCGC00095045-03
- HMS2093E09
- NCGC00095045-01
- D05951
- SR-05000001857-1
- Spectrum_001693
- SULFANITRAN [GREEN BOOK]
- HMS502J12
- QT35T5T35Q
- KBioGR_001495
- KBio2_007309
- NSC758458
- IDI1_000830
- Spectrum4_000858
- Tox21_111401_1
- Sulfanitrano
- NSC217299
- KBioSS_002173
- CHEBI:114204
- MLS004774076
- NSC 77120
- C71835
- KBio1_000830
- Acetanilide, 4'-((p-nitrophenyl)sulfamoyl)-
- component of Novastat
- NINDS_000830
- Pharmakon1600-01503339
- SULFANITRAN [MI]
- Sulfanitranum [INN-Latin]
- SCHEMBL93837
- Sulfanitran [USAN:INN:BAN]
- N4-ACETYL-N1-(4-NITROPHENYL)-SULFANILAMIDE, TECH.
- BSPBio_003490
- Acetamide, N-[4-[[ (4-nitrophenyl)amino]sulfonyl]phenyl]-
- CAS-122-16-7
- CS-4420
- SPECTRUM1503339
- N-{4-[(4-nitrophenyl)sulfamoyl]phenyl}acetamide
- Tox21_111401
- N(sup4)-Acetyl-N(sup1)-(p-nitrophenyl)sulfanilamide
- Sulfanitrano [INN-Spanish]
- KBio3_002710
- KBio2_004741
- CCG-213164
- CHEMBL493636
- DA-58178
- SULFANITRAN [USAN]
- N(4)-Acetyl-4'-nitrosulfanilanilide
- NSC77120
- SR-05000001857
- J-004768
- Spectrum5_001477
- BDBM50248248
- 122-16-7
- Acetamide, N-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-
- UNISTAT 2 COMPONENT SULFANITRAN
- NS00000186
- N(4)-Acetyl-N(1)-(p-nitrophenyl)sulfanilamide
- 4'-[(p-Nitrophenyl)sulfamoyl]acetanilide
- 4'-((p-Nitrophenyl)sulfamoyl)acetanilide
- BRD-K76845197-001-01-3
- N(sup4)-Acetyl-4'-nitrosulfanilanilide
- Sulfanitran, ~85%
- N-[4-[[(4-Nitrophenyl)a-mino]sulfonyl]phenyl-13C6]acetamide
- Oprea1_470804
- SMR003500745
- DTXCID2025898
- Acetamide, N-(4-(((4-nitrophenyl)amino)sulfonyl)phenyl)-
- NSC-758458
- NSC-77120
- N-(4-(N-(4-nitrophenyl)sulfamoyl)phenyl)acetamide
- N-(4-[(4-Nitroanilino)sulfonyl]phenyl)acetamide #
- HMS1922A20
- AB00052349_02
- MFCD00024598
- Sulfanitran, VETRANAL(TM), analytical standard
- SULFANITRAN [INN]
- UNII-QT35T5T35Q
- BRD-K76845197-001-05-4
- DB-041653
- sulfanitran
- NCGC00095045-05
- Spectrum3_001755
- NSC 217299
- NSC-217299
- DTXSID4045898
- KBio2_002173
- Sulfanitran (USAN/INN)
- N4-Acetyl-N1-(4-nitrophenyl)-sulfanilamide
- HY-B0947
- AKOS003980372
- APNPS
- STL139243
- MDL： MFCD20527277
- Inchi： 1S/C14H13N3O5S/c1-10(18)15-11-4-8-14(9-5-11)23(21,22)16-12-2-6-13(7-3-12)17(19)20/h2-9,16H,1H3,(H,15,18)/i4+1,5+1,8+1,9+1,11+1,14+1
- InChI Key： GWBPFRGXNGPPMF-BWWUJVEXSA-N
- SMILES： S([13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)NC(C)=O)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

Exact Mass: 341.07772071 g/mol
Monoisotopic Mass: 341.07772071 g/mol
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 524
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 341.29
XLogP3: 2
Topological Polar Surface Area: 130

Sulfanitran 13C6 (sulfanilamide ring 13C6) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Sulfanitran 13C6 (sulfanilamide ring 13C6) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	BA58158-25mg	N-[4-[[(4-Nitrophenyl)a-mino]sulfonyl]phenyl-13C6]acetamide	1353867-79-4		25mg	$771.00	2024-04-20
A2B Chem LLC	BA58158-50mg	N-[4-[[(4-Nitrophenyl)a-mino]sulfonyl]phenyl-13C6]acetamide	1353867-79-4		50mg	$1282.00	2024-04-20

Sulfanitran 13C6 (sulfanilamide ring 13C6) Related Literature

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Additional information on Sulfanitran 13C6 (sulfanilamide ring 13C6)

Sulfanitran 13C6: A Comprehensive Overview

Sulfanitran 13C6, also known as Sulfanilamide Ring 13C6, is a highly specialized compound with the CAS number 1353867-79-4. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. The Sulfanitran 13C6 structure is characterized by a sulfanilamide ring, which is a key feature of its molecular architecture. The sulfanilamide ring serves as a versatile platform for further chemical modifications, making it a valuable tool in drug discovery and development.

Recent advancements in isotopic labeling have highlighted the importance of Sulfanitran 13C6 in metabolic studies and pharmacokinetic analyses. The incorporation of the 13C6 label allows researchers to track the compound's behavior within biological systems with unprecedented precision. This has been particularly useful in understanding the metabolic pathways of sulfonamide-based drugs, which are widely used in treating bacterial infections and other medical conditions.

The synthesis of Sulfanitran 13C6 involves a multi-step process that ensures high purity and stability. The compound's synthesis begins with the preparation of the sulfanilamide core, followed by the introduction of the 13C6 label through a series of carefully controlled reactions. The resulting product is characterized by its high isotopic enrichment, which is critical for its application in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising applications of Sulfanitran 13C6 lies in its use as an internal standard in metabolomics studies. By serving as a reference compound, it enables researchers to quantify metabolites with high accuracy and reproducibility. This has been instrumental in advancing our understanding of metabolic networks and their dysregulation in diseases such as cancer, diabetes, and neurodegenerative disorders.

In addition to its role in metabolomics, Sulfanitran 13C6 has also found applications in drug development. Its ability to act as a stable isotopic analog makes it an invaluable tool for studying drug metabolism and bioavailability. By comparing the pharmacokinetic profiles of the labeled and unlabeled compounds, researchers can gain insights into the mechanisms underlying drug efficacy and toxicity.

The development of Sulfanitran 13C6 has been driven by the need for more precise and reliable tools in modern analytical chemistry. Its synthesis and application represent a significant step forward in our ability to study complex biological systems at the molecular level. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

In conclusion, Sulfanitran 13C6 (CAS No: 1353867-79-4) is a versatile compound with wide-ranging applications in metabolomics, pharmacokinetics, and drug development. Its unique properties, combined with the latest advancements in isotopic labeling technology, make it an indispensable tool for researchers seeking to unravel the complexities of biological systems. As the field of metabolomics continues to evolve, compounds like Sulfanitran 13C6 will undoubtedly remain at the forefront of scientific innovation.